Cas no 53702-23-1 (Benzenenonanoic acid, q-oxo-)

• Product Name: Benzenenonanoic acid, q-oxo-
• CAS No: 53702-23-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 380836
• PubChem ID: 290155
• Update Time: 2025-04-19

Benzenenonanoic acid, q-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenenonanoic acid, q-oxo-
• 8-benzoyloctanoic acid
• 8-Oxo-8-phenyl-octan-carbonsaeure-(1)
• 9-hydroxy-10-nitro-octadecanoic acid
• 9-Hydroxy-10-nitro-octadecansaeure
• 9-oxo-9-phenyl-nonanoic acid
• 9-Oxo-9-phenyl-nonansaeure
• CTK3B7463
• Octadecanoic acid, 9-hydroxy-10-nitro-
• NSC153057
• DTXSID40302717
• FT-0621505
• 9-Oxo-9-phenylnonanoic acid
• 53702-23-1
• 9-Oxo-9-phenylnonanoic acid #
• NSC-153057
• SCHEMBL3383102
• 16269-05-9
• 8-Benzoyloctanoicacid
• CCG-254043
• BFUPULAAJVYXRI-UHFFFAOYSA-N

• Inchi： 1S/C15H20O3/c16-14(13-9-5-4-6-10-13)11-7-2-1-3-8-12-15(17)18/h4-6,9-10H,1-3,7-8,11-12H2,(H,17,18)
• InChI Key： BFUPULAAJVYXRI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 248.141
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.52